Cas no 87287-42-1 (1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI))

• Product Name: 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI)
• CAS No: 87287-42-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 992439
• PubChem ID: 1402209
• Update Time: 2025-04-20

1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI)
• 87287-42-1
• AKOS014692510
• 6,7-Dihydro-6,6-dimethyl-1,2-benzisoxazol-4(5H)-one
• DTXSID601223180

• Inchi： 1S/C9H11NO2/c1-9(2)3-7(11)6-5-10-12-8(6)4-9/h5H,3-4H2,1-2H3
• InChI Key： DEYNNVZSGDAKFT-UHFFFAOYSA-N
• SMILES： O1C2=C(C=N1)C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų